Cas no 1235053-59-4 (1-(2-chloro-6-fluorobenzoyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine)

• Product Name: 1-(2-chloro-6-fluorobenzoyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine
• CAS No: 1235053-59-4
• MF: C₂₁H₁₉ClFN₅O₂
• MW: 427.859266519547
• CID: 5989614
• PubChem ID: 49701828
• Update Time: 2025-06-08

1-(2-chloro-6-fluorobenzoyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorobenzoyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine
• (2-chloro-6-fluorophenyl)(4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)methanone
• 1-(2-chloro-6-fluorobenzoyl)-4-[5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazine
• VU0647925-1
• (2-chloro-6-fluorophenyl)-[4-[5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]methanone
• AKOS024514424
• F5591-0681
• 1235053-59-4

• Inchi： 1S/C21H19ClFN5O2/c22-15-2-1-3-16(23)18(15)21(29)28-10-8-27(9-11-28)17-7-6-14(12-24-17)19-25-20(30-26-19)13-4-5-13/h1-3,6-7,12-13H,4-5,8-11H2
• InChI Key： SKCVNESBOUEMGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(N1CCN(C2C=CC(=CN=2)C2=NOC(C3CC3)=N2)CC1)=O)F

Computed Properties

• Exact Mass: 427.1211307g/mol
• Monoisotopic Mass: 427.1211307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(2-chloro-6-fluorobenzoyl)-4-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazine

Introduction to 1-(2-chloro-6-fluorobenzoyl)-4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine (CAS No. 1235053-59-4)

1-(2-chloro-6-fluorobenzoyl)-4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine (CAS No. 1235053-59-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a benzoyl group, and a cyclopropyl-substituted oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The piperazine ring is a versatile scaffold in medicinal chemistry, often used to enhance the solubility and bioavailability of drug candidates. In the context of 1-(2-chloro-6-fluorobenzoyl)-4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine, the piperazine ring plays a crucial role in modulating the compound's interaction with biological targets. The benzoyl group, on the other hand, introduces additional aromaticity and hydrophobicity, which can influence the compound's binding affinity and selectivity.

The cyclopropyl-substituted oxadiazole moiety is particularly noteworthy for its potential to enhance the metabolic stability and pharmacokinetic properties of the compound. Oxadiazoles are known for their ability to form stable complexes with various biological targets, making them valuable in the design of potent and selective inhibitors. The cyclopropyl substitution further enhances these properties by introducing steric constraints that can improve the compound's overall stability and bioactivity.

Recent studies have explored the potential therapeutic applications of 1-(2-chloro-6-fluorobenzoyl)-4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine in various disease models. One notable area of research is its potential as an antitumor agent. Preclinical studies have demonstrated that this compound exhibits significant antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 1-(2-chloro-6-fluorobenzoyl)-4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine has also shown promise as a modulator of neurotransmitter systems. Research has indicated that this compound can interact with specific receptors in the central nervous system (CNS), potentially making it a candidate for treating neurological disorders such as depression and anxiety. The precise mechanism by which it modulates these receptors is still under investigation but is believed to involve allosteric regulation or direct binding to receptor sites.

The pharmacokinetic profile of 1-(2-chloro-6-fluorobenzoyl)-4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine has been extensively studied to ensure its suitability for clinical development. In vitro and in vivo studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a potential drug candidate.

To further evaluate its safety and efficacy, 1-(2-chloro-6-fluorobenzoyl)-4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine has undergone preclinical toxicology studies. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, ongoing research is necessary to fully understand its long-term safety profile.

In conclusion, 1-(2-chloro-6-fluorobenzoyl)-4-(5-(5-cyclopropyl-1,2,4-oxadiazol-3-y l)pyridin - 2 - y l ) p i p e r az i n e (CAS No. 1 2 3 5 0 5 3 - 5 9 - 4 ) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and clinical trials. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for contributing to the advancement of medical treatments in oncology and neuroscience.